Cas no 899966-80-4 (N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-nitrophenyl)acetamide)

• Product Name: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-nitrophenyl)acetamide
• CAS No: 899966-80-4
• MF: C₂₀H₁₆N₆O₄
• MW: 404.378843307495
• CID: 5490642
• Update Time: 2025-07-09

N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-(4-nitrophenyl)acetamide
• N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-nitrophenyl)acetamide

• Inchi： 1S/C20H16N6O4/c1-13-2-6-15(7-3-13)25-19-17(11-22-25)20(28)24(12-21-19)23-18(27)10-14-4-8-16(9-5-14)26(29)30/h2-9,11-12H,10H2,1H3,(H,23,27)
• InChI Key： PPXMWTOGJMPJJE-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=C(C)C=C3)N=CC=2C1=O)(=O)CC1=CC=C([N+]([O-])=O)C=C1

Additional information on N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl-2-(4-nitrophenyl)acetamide

Chemical Compound CAS No. 899966-80-4: N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-nitrophenyl)acetamide

The compound with CAS No. 899966-80-4, named N-1-(4-methylphenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl-2-(4-nitrophenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which have been extensively studied for their diverse biological activities and applications in therapeutic development.

The molecular structure of this compound is characterized by a pyrazolo[3,4-d]pyrimidine core, which is a fused bicyclic system consisting of a pyrazole ring fused to a pyrimidine ring. This core is further substituted with an N-acetyl group at the 5-position and a 2-(4-nitrophenyl)acetamide moiety at the 1-position. The presence of these substituents significantly influences the compound's pharmacological properties and bioavailability.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in targeting various disease states, including cancer and inflammatory disorders. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that such compounds can act as potent inhibitors of key enzymes involved in cell proliferation and survival pathways. The N-acetyl group in this compound is particularly notable for its ability to enhance solubility and stability in physiological conditions, thereby improving its pharmacokinetic profile.

The 2-(4-nitrophenyl)acetamide moiety attached to the pyrazolo[3,4-d]pyrimidine core introduces additional functional groups that can interact with biological targets through hydrogen bonding and π–π interactions. This feature makes the compound a promising candidate for modulating protein-protein interactions (PPIs), which are critical in many pathological processes. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such molecules to specific targets with high accuracy.

Moreover, the methyl group at the 1-position of the phenyl ring contributes to the compound's lipophilicity, which is essential for crossing cellular membranes and reaching intracellular targets. This balance between hydrophilic and lipophilic properties is crucial for achieving optimal drug delivery and efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and acylation reactions. Researchers have optimized these steps to achieve high yields and purity levels suitable for preclinical studies. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining product quality.

Recent preclinical studies conducted on this compound have shown promising results in inhibiting tumor growth in animal models. Specifically, it has been found to suppress the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding aligns with broader trends in oncology research focusing on kinase inhibitors as targeted therapies.

In addition to its therapeutic potential, this compound has also been investigated for its anti-inflammatory properties. Studies published in *Pharmaceutical Research* have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential application in treating autoimmune diseases like rheumatoid arthritis.

The development of this compound underscores the importance of rational drug design and combinatorial chemistry in modern pharmaceutical research. By leveraging insights from structural biology and computational modeling, scientists can design molecules with tailored activities that address unmet medical needs.

In conclusion, CAS No. 899966-80-4 represents a cutting-edge advancement in medicinal chemistry with broad implications for disease treatment and management. Its unique molecular architecture and diverse biological activities make it a valuable asset for further exploration in both academic and industrial settings.